Cas no 1261863-94-8 (2,6-Bis(3-(trifluoromethoxy)phenyl)-4-iodopyridine)

• Product Name: 2,6-Bis(3-(trifluoromethoxy)phenyl)-4-iodopyridine
• CAS No: 1261863-94-8
• MF: C₁₉H₁₀F₆INO₂
• MW: 525.183098316193
• CID: 4987770
• Update Time: 2025-06-15

2,6-Bis(3-(trifluoromethoxy)phenyl)-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(3-(trifluoromethoxy)phenyl)-4-iodopyridine

• Inchi： 1S/C19H10F6INO2/c20-18(21,22)28-14-5-1-3-11(7-14)16-9-13(26)10-17(27-16)12-4-2-6-15(8-12)29-19(23,24)25/h1-10H
• InChI Key： JPVSWJWLTFSYNB-UHFFFAOYSA-N
• SMILES： IC1C=C(C2C=CC=C(C=2)OC(F)(F)F)N=C(C=1)C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 488
• XLogP3: 7.2
• Topological Polar Surface Area: 31.4

Additional information on 2,6-Bis(3-(trifluoromethoxy)phenyl)-4-iodopyridine

Recent Advances in the Study of 2,6-Bis(3-(trifluoromethoxy)phenyl)-4-iodopyridine (CAS: 1261863-94-8)

The compound 2,6-Bis(3-(trifluoromethoxy)phenyl)-4-iodopyridine (CAS: 1261863-94-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the role of 2,6-Bis(3-(trifluoromethoxy)phenyl)-4-iodopyridine as a key intermediate in the synthesis of novel bioactive molecules. Its trifluoromethoxy and iodine substituents make it a versatile building block for the development of compounds with enhanced pharmacokinetic properties. Researchers have successfully utilized this compound in the synthesis of ligands targeting G-protein-coupled receptors (GPCRs), which are critical in the treatment of neurological disorders and metabolic diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists demonstrated the efficacy of 2,6-Bis(3-(trifluoromethoxy)phenyl)-4-iodopyridine in the development of selective serotonin reuptake inhibitors (SSRIs). The compound's ability to modulate serotonin levels with high specificity suggests its potential as a lead compound for next-generation antidepressants. Furthermore, its stability under physiological conditions makes it an attractive candidate for further preclinical evaluation.

Another area of interest is the compound's application in radiopharmaceuticals. The iodine moiety in 2,6-Bis(3-(trifluoromethoxy)phenyl)-4-iodopyridine allows for easy radiolabeling, enabling its use in positron emission tomography (PET) imaging. Recent work by a team at the Massachusetts Institute of Technology (MIT) has shown promising results in using this compound to track the distribution of GPCRs in vivo, providing valuable insights into receptor dynamics and drug-target interactions.

Despite these advancements, challenges remain in optimizing the compound's bioavailability and minimizing off-target effects. Ongoing research is focused on structural modifications to enhance its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2,6-Bis(3-(trifluoromethoxy)phenyl)-4-iodopyridine (CAS: 1261863-94-8) represents a promising scaffold in medicinal chemistry, with applications ranging from CNS disorders to diagnostic imaging. Continued exploration of its pharmacological properties and synthetic utility will likely yield significant contributions to the field of chemical biology and drug development.